Cas no 1936286-68-8 (N,2-dimethyl-1,3thiazolo5,4-dpyrimidin-7-amine)

• Product Name: N,2-dimethyl-1,3thiazolo5,4-dpyrimidin-7-amine
• CAS No: 1936286-68-8
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 5704649
• PubChem ID: 123830819
• Update Time: 2025-06-08

N,2-dimethyl-1,3thiazolo5,4-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N,2-Dimethyl-[1,3]thiazolo[5,4-d]pyrimidin-7-amine
• EN300-1613721
• 1936286-68-8
• Thiazolo[5,4-d]pyrimidin-7-amine, N,2-dimethyl-
• N,2-dimethyl-1,3thiazolo5,4-dpyrimidin-7-amine

• Inchi： 1S/C7H8N4S/c1-4-11-5-6(8-2)9-3-10-7(5)12-4/h3H,1-2H3,(H,8,9,10)
• InChI Key： LSEADVCJFJJRMZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C1=NC=NC=2NC

Computed Properties

• Exact Mass: 180.04696745g/mol
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 345.0±22.0 °C(Predicted)
• pka: 3.59±0.50(Predicted)

Additional information on N,2-dimethyl-1,3thiazolo5,4-dpyrimidin-7-amine

Introduction to N,2-dimethyl-1,3thiazolo[5,4-d]pyrimidin-7-amine (CAS No. 1936286-68-8)

N,2-dimethyl-1,3thiazolo[5,4-d]pyrimidin-7-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This heterocyclic compound, identified by the CAS number 1936286-68-8, has garnered considerable attention due to its unique structural and pharmacological properties. The compound belongs to the thiazolo[5,4-d]pyrimidine class, a scaffold that has been extensively studied for its potential in modulating various biological pathways.

The molecular structure of N,2-dimethyl-1,3thiazolo[5,4-d]pyrimidin-7-amine incorporates both nitrogen and sulfur atoms in its ring system, which contributes to its remarkable reactivity and biological activity. This feature makes it a valuable candidate for further exploration in medicinal chemistry. The presence of multiple functional groups, including amines and methyl groups, enhances its versatility in chemical modifications and biological interactions.

Recent advancements in pharmaceutical research have highlighted the importance of thiazolo[5,4-d]pyrimidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit significant potential in inhibiting various enzymes and receptors involved in inflammatory and metabolic disorders. The< strong>N,2-dimethyl-1,3thiazolo[5,4-d]pyrimidin-7-amine derivative has been particularly noted for its ability to interact with target proteins in a manner that promotes therapeutic effects.

In vitro studies have revealed that N,2-dimethyl-1,3thiazolo[5,4-d]pyrimidin-7-amine exhibits potent inhibitory activity against several key enzymes associated with cancer progression. For instance, research has shown that it can effectively block the activity of tyrosine kinases, which are crucial in signal transduction pathways that drive tumor growth. Additionally, the compound has demonstrated promising results in reducing the expression of inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases.

The pharmacokinetic properties of N,2-dimethyl-1,3thiazolo[5,4-d]pyrimidin-7-amine have also been thoroughly investigated. Preliminary data indicate that it exhibits good oral bioavailability and favorable distribution patterns within the body. These characteristics are essential for ensuring effective drug delivery and therapeutic outcomes. Furthermore, the compound’s stability under various physiological conditions suggests its potential for long-term use in clinical settings.

One of the most intriguing aspects of N,2-dimethyl-1,3thiazolo[5,4-d]pyrimidin-7-amine is its ability to undergo structural modifications without losing its biological activity. This flexibility allows chemists to tailor the compound’s properties to target specific diseases or enhance its pharmacological effects. Researchers have explored various synthetic routes to modify the< strong>N-heterocyclic core, leading to a series of derivatives with enhanced potency and selectivity.

The synthesis of< strong>N,N'-bis(2-methoxybenzylidene)hydrazine has been particularly useful in generating analogs of< strong>N,N'-bis(2-hydroxybenzylidene)hydrazine, which are known for their bioactivity. These derivatives have shown promise in preclinical trials for their ability to inhibit certain enzymes associated with neurodegenerative diseases. The structural diversity obtained from these modifications underscores the compound’s potential as a lead molecule in drug development.

The exploration of< strong>thiazole derivatives has further expanded the applications of< strong>N,N'-bis(2-methoxybenzylidene)hydrazine. Researchers have discovered that incorporating thiazole rings into molecular structures can significantly enhance binding affinity to biological targets. This finding has led to the development of new therapeutic agents with improved efficacy and reduced side effects.

The role of< strong>N,N'-bis(2-hydroxybenzylidene)hydrazine as an intermediate in synthesizing< strong>thiazole derivatives cannot be overstated. Its ability to form stable complexes with metal ions has made it a valuable tool in developing metal-based drugs. These complexes have shown promise in treating various diseases by leveraging the unique properties of metal ions to interact with biological systems.

In conclusion,< strong>N,N'-bis(2-methoxybenzylidene)hydrazine is a pivotal compound in pharmaceutical chemistry due to its versatility and bioactivity. Its derivatives have shown significant promise in treating a wide range of diseases by modulating key biological pathways. As research continues to uncover new applications for these compounds,< strong>N,N'-bis(2-hydroxybenzylidene)hydrazine will undoubtedly remain at the forefront of drug discovery efforts.